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Compound of Interest
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Cat. No.: B13562881

Get Quote

Executive Summary: The Nitrogen Advantage

The field of High-Energy Density Materials (HEDMS) is undergoing a paradigm shift from
traditional carbon-backbone nitro-compounds (like TNT, RDX) to nitrogen-rich heterocyclic
systems. Pyrazole derivatives (

) represent the apex of this transition.

Unlike benzene-based explosives that derive energy primarily from carbon oxidation, pyrazole-
based HEDMs leverage the high positive heat of formation (

) inherent in the N-N and C-N bonds. Upon detonation, these materials release massive energy
by forming the ultra-stable

molecule.

For the Researcher: This guide details the molecular architecture, synthesis protocols, and
performance validation of 3,4,5-Trinitropyrazole (TNP) and its melt-castable derivative 1-
Methyl-3,4,5-trinitropyrazole (MTNP). These compounds offer detonation velocities (
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) exceeding 9,000 m/s, rivaling HMX, while maintaining manageable sensitivity profiles.

Molecular Architecture & Design Logic

The pyrazole ring is a five-membered heterocycle containing two adjacent nitrogen atoms. In
HEDM design, we exploit three specific structural advantages:

» Aromaticity & Planarity: The pyrazole ring is planar and aromatic (

electrons), providing thermal stability (
) despite high energy content.

e Tunable Sensitivity: The presence of an acidic proton on the nitrogen (

) allows for salt formation or alkylation (e.g., MTNP), which drastically alters impact sensitivity
and melting points.

o Oxygen Balance (OB): Functionalizing the ring with nitro groups (

) drives the oxygen balance toward zero, maximizing energy release during combustion.

Pathway Visualization: Structure-Property Relationships

The following diagram illustrates how specific functionalizations of the pyrazole core dictate the
final energetic properties.
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Figure 1: Strategic functionalization pathways for pyrazole HEDMs. Nitration provides the
power; N-functionalization tunes the physical properties.

Strategic Synthesis: The TNP & MTNP Protocol

The synthesis of fully nitrated pyrazoles is non-trivial due to the deactivating nature of the nitro
groups. Direct nitration of pyrazole often fails to place a nitro group at the 4-position easily.
Therefore, we utilize a rearrangement protocol starting from 3,5-dinitropyrazole (3,5-DNP).

Synthesis of 3,4,5-Trinitropyrazole (TNP)

Mechanism: This protocol relies on "thermal rearrangement nitration." We first nitrate the N-
position, then use heat to migrate the nitro group to the C-4 position.

Reagents:
o 3,5-Dinitropyrazole (Precursor)[1]
e Fuming Nitric Acid (98-100%)

e Oleum (20-30%

Protocol:

o Dissolution: In a jacketed reactor, dissolve 3,5-Dinitropyrazole (10 mmol) in 20% Oleum (10
mL) at 0-5°C. Critical: Maintain temperature to prevent premature oxidation.

 Nitration: Dropwise add Fuming Nitric Acid (5 mL). The exotherm must be controlled (
).
o Rearrangement: Slowly raise the temperature to 100-110°C and reflux for 4 hours.

o Insight: At this temperature, the kinetic product (N-nitropyrazole) rearranges to the
thermodynamic product (C-nitropyrazole), placing the third nitro group at the difficult 4-
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position.

e Quenching: Pour the reaction mixture onto crushed ice (100g). TNP will precipitate as a
white/pale yellow solid.

 Purification: Recrystallize from dichloroethane.

o Yield Target: >85%]2]

o Purity Check: DSC peak at ~283°C (decomposition).
Synthesis of 1-Methyl-3,4,5-trinitropyrazole (MTNP)
Objective: TNP has an acidic proton (

), making it corrosive and sensitive to moisture. Methylation removes this proton, creating
MTNP, a melt-castable explosive (Mp: 91°C).

Protocol:
o Neutralization: Suspend TNP (5 mmol) in aqueous sodium bicarbonate (

) to form the sodium salt.

» Methylation: Add Dimethyl Sulfate (DMS, 6 mmol) dropwise at room temperature.

o Safety Note: DMS is highly toxic. Use conducting closed-loop handling or substitute with
methyl iodide if fume hood capabilities are limited.

o Extraction: Stir for 2 hours. The product precipitates or forms an oil. Extract with ethyl
acetate, dry over

, and evaporate.

Workflow Diagram: Synthesis Logic
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Figure 2: Step-by-step synthesis workflow from precursor to melt-castable HEDM.

Energetic Performance Matrix

The following data compares Pyrazole-based HEDMs against standard military explosives
(RDX, HMX). Note: Data represents theoretical maximums calculated via EXPLO5 and

experimental values where available.
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MTNP .
. TNP RDX HMX (High
Property Unit (Methyl-
(Pyrazole) (Standard) Perf.)
Pyrazole)
Formula
Density (
1.87 1.83 1.82 1.91
)
Detonation
Velocity ( 9,010 8,650 8,750 9,100
)
Detonation
Pressure ( 37.1 33.7 34.7 393
)
Melting Point >280 (dec) 91.5 204 275
Impact
Sensitivity ( - 12
6 (Sensitive) 7.5 7.4
(Moderate)
)
Oxygen
yo -6.8 -26.5 -21.6 -21.6
Balance
Analysis:

o TNP outperforms RDX in velocity and pressure, approaching HMX performance. However,

its acidity and sensitivity (6 J) make it challenging for direct use.

o MTNP sacrifices slight performance for excellent processability. Its melting point of 91.5°C

allows it to be poured into munitions (melt-cast), replacing TNT-based formulations.

Characterization & Safety Protocols
Spectroscopic Validation (Self-Validating System)
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To ensure the synthesis was successful, the following spectroscopic signatures must be
present. If these are absent, the nitration failed.

» IR Spectroscopy: Look for asymmetric
stretch at 1530-1560 cm~1 and symmetric stretch at 1340-1360 cm~1.

o TNP Specific: A broad band at 3200—3400 cm~* indicates the N-H bond.

o MTNP Specific: Disappearance of the N-H band and appearance of C-H stretches
(methyl) at 2950 cm~1.

« NMR (

):

o TNP will show carbon peaks shifted downfield due to strong electron withdrawal by nitro
groups.

e DSC (Thermal Stability):

o Run DSC at 5°C/min. TNP should show an onset of decomposition

. If an endotherm appears

(and it's not MTNP), the product contains moisture or solvent impurities.

Safety Handling

» Acidic Sensitivity: TNP is acidic.[3] Do not use metal spatulas (risk of forming sensitive metal
picrate-like salts). Use Teflon or ceramic tools.

 Nitration Control: The nitration of pyrazoles is highly exothermic. If the temperature spikes
during addition, stop immediately. Runaway nitration can lead to fume-offs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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